2-(5-(6-bromo-4H-benzo[d][1,3]dioxin-8-yl)-1H-pyrazol-3-yl)-5-methoxyphenol

• IUPAC Name: 2-[3-(6-bromo-4H-1,3-benzodioxin-8-yl)-1H-pyrazol-5-yl]-5-methoxyphenol
• InChI: InChI=1S/C18H15BrN2O4/c1-23-12-2-3-13(17(22)6-12)15-7-16(21-20-15)14-5-11(19)4-10-8-24-9-25-18(10)14/h2-7,22H,8-9H2,1H3,(H,20,21)
• InChI Key: PKMPJSVALYDAHL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=NN2)C3=CC(=CC4=C3OCOC4)Br)O
• Molecular Formula: C18H15BrN2O4
• Molecular Weight: 403.2 g/mol

Description

The compound “2-(5-(6-bromo-4H-benzo[d][1,3]dioxin-8-yl)-1H-pyrazol-3-yl)-5-methoxyphenol” is a complex organic molecule that contains several functional groups, including a bromo-benzo[d][1,3]dioxin, a pyrazole, and a methoxyphenol group. These groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzo[d][1,3]dioxin ring, a pyrazole ring, and a phenol group. The bromine atom on the benzo[d][1,3]dioxin ring and the methoxy group on the phenol ring would be significant electron-withdrawing groups, which could influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the bromine atom and the phenol group could increase its polarity, potentially affecting its solubility in different solvents.

Scientific Research Applications

Insecticides and Pest Control

The compound’s structure suggests potential insecticidal properties. Researchers have explored its use as a structural unit for designing novel insecticides. .

Antioxidant and Anti-Inflammatory Activity

The phenolic moiety in ZINC01447875 implies antioxidant potential. Studies have investigated its ability to scavenge free radicals and protect cells from oxidative stress. .

Cancer Research

Given its unique structure, ZINC01447875 could be a valuable lead compound in cancer research. Researchers might explore its effects on cancer cell lines, tumor growth inhibition, and potential mechanisms of action. .

Neuroprotection and Neurodegenerative Diseases

The methoxyphenol group suggests neuroprotective properties. .

Synthetic Chemistry and Medicinal Chemistry

Researchers interested in synthetic methodologies may find ZINC01447875 useful. Its synthesis involves intriguing steps, and modifications could lead to diverse analogs. .

Molecular Docking and Drug Design

Computational studies, such as molecular docking, can predict how ZINC01447875 interacts with specific protein targets. .

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Without more information or research, it’s difficult to predict what these might be.

Future Directions

Future research on this compound could involve exploring its synthesis, characterizing its physical and chemical properties, investigating its reactivity, and studying its potential biological activities.